2-(2-methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one

• IUPAC Name: 2-(2-methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C16H18N2O3S/c1-12-4-2-3-5-14(12)20-11-15(19)18-8-6-13(10-18)21-16-17-7-9-22-16/h2-5,7,9,13H,6,8,10-11H2,1H3
• InChI Key: KFQHRIKQJPOECX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)N2CCC(C2)OC3=NC=CS3
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

2-(2-methylphenoxy)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one, commonly referred to as MTP-1, is an organic compound that has been studied for its potential applications in scientific research. It is a cyclic molecule containing both an ether and a thiazole ring, and is a member of the class of compounds known as phenoxyethanones. MTP-1 has been studied for its potential use as a drug target, as well as for its ability to act as an inhibitor of certain enzymes.

Scientific Research Applications

MTP-1 has been studied for its potential use as a drug target, as well as for its ability to act as an inhibitor of certain enzymes. It has been shown to inhibit the growth of certain types of cancer cells, as well as to inhibit the activity of certain enzymes involved in the metabolism of drugs and other organic compounds. It has also been studied for its potential use in the treatment of certain neurological disorders, such as Parkinson's disease.

Mechanism of Action

MTP-1 acts as an inhibitor of certain enzymes. It binds to the active site of the enzyme, blocking the enzyme's ability to catalyze a reaction. This inhibition of enzyme activity can lead to a variety of effects, depending on the type of enzyme inhibited.
Biochemical and Physiological Effects
MTP-1 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells, as well as to inhibit the activity of certain enzymes involved in the metabolism of drugs and other organic compounds. It has also been studied for its potential use in the treatment of certain neurological disorders, such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

MTP-1 has several advantages for use in lab experiments. It is relatively easy to synthesize, and can be easily scaled up for larger-scale production. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, there are also some limitations to its use in lab experiments. For example, MTP-1 has a relatively short half-life, meaning that it must be used quickly after synthesis. Additionally, it is not always possible to accurately predict the effects of MTP-1 on a given biological system, as its effects can vary depending on the type of enzyme inhibited.

Future Directions

Future research on MTP-1 could focus on further exploring its potential applications in the treatment of neurological disorders, as well as its potential use as an inhibitor of certain enzymes. Additionally, further research could be done to explore the potential of MTP-1 as a drug target, as well as to develop methods for more accurately predicting its effects on a given biological system. Lastly, further research could be done to explore the potential of MTP-1 as a tool for studying a variety of biological processes.

Synthesis Methods

MTP-1 can be synthesized through a two-step process. First, a phenylacetaldehyde is reacted with a thiourea to form a thioacetal. This thioacetal is then reacted with an amine to form MTP-1. This synthesis method is relatively simple and efficient, and can be easily scaled up for larger-scale production.